Cas no 2229284-80-2 (tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate
• CAS No: 2229284-80-2
• MF: C₁₁H₂₀N₂O₃S
• MW: 260.353101730347
• CID: 5881980
• PubChem ID: 165660997
• Update Time: 2025-10-24

tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate
• 2229284-80-2
• EN300-1899276
• tert-butyl N-[3-(carbamothioylmethyl)oxolan-3-yl]carbamate

• Inchi： 1S/C11H20N2O3S/c1-10(2,3)16-9(14)13-11(6-8(12)17)4-5-15-7-11/h4-7H2,1-3H3,(H2,12,17)(H,13,14)
• InChI Key： OBMIETWZCSLGHZ-UHFFFAOYSA-N
• SMILES： S=C(CC1(COCC1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 260.11946368g/mol
• Monoisotopic Mass: 260.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate

Comprehensive Overview of tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate (CAS No. 2229284-80-2)

The compound tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate (CAS No. 2229284-80-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a carbamothioylmethyl group attached to an oxolan-3-yl ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its tert-butyl carbamate moiety offers stability and reactivity advantages.

In recent years, the demand for tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate has increased due to its role in developing novel therapeutics. For instance, its structural features align with the growing interest in sulfur-containing heterocycles, which are pivotal in designing kinase inhibitors and antimicrobial agents. This compound's CAS No. 2229284-80-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, its carbamothioyl group is a hotspot for modifications, enabling the creation of derivatives with enhanced biological activity.

The synthesis of tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate involves multi-step organic reactions, often starting from readily available precursors like oxolan-3-amine. Its tert-butyl protecting group is a key feature, ensuring stability during synthetic transformations. This attribute is particularly valuable in peptide chemistry, where protecting groups are essential for selective bond formation. The compound's CAS No. 2229284-80-2 is often associated with high-purity standards, making it a preferred choice for laboratories focusing on precision synthesis.

From an industrial perspective, tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate is gaining traction due to its scalability and compatibility with green chemistry principles. Manufacturers are exploring eco-friendly solvents and catalysts to produce this compound, aligning with the global push for sustainable chemical processes. Its carbamothioylmethyl functionality also opens doors to applications in material science, such as polymer cross-linking agents or functionalized surfaces for sensors.

One of the most frequently asked questions about tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate revolves around its storage and handling. While it is not classified as hazardous, proper storage under inert conditions is recommended to maintain its integrity. Researchers also inquire about its solubility profile, which includes compatibility with polar aprotic solvents like DMF and DMSO. These properties are critical for its use in high-throughput screening and combinatorial chemistry.

In summary, tert-butyl N-3-(carbamothioylmethyl)oxolan-3-ylcarbamate (CAS No. 2229284-80-2) is a versatile compound with broad applications in medicinal chemistry and material science. Its carbamothioyl and tert-butyl carbamate groups make it a valuable building block for innovative research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing synthetic and applied chemistry.